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Compound of Interest

Compound Name: Triafamone

Cat. No.: B1683233

An In-depth Technical Guide on the Core Chemical and Physical Properties of Triafamone
Herbicide

Introduction

Triafamone is a sulfonanilide herbicide developed by Bayer CropScience AG for the control of
a wide range of grass and broadleaf weeds in rice and other cereal crops.[1][2][3] Its mode of
action is the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial for the
biosynthesis of branched-chain amino acids in plants.[1][3][4] This guide provides a detailed
overview of the chemical and physical properties of Triafamone, experimental protocols for
their determination, and a visualization of its mechanism of action.

Chemical Identity
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Identifier

Value

Common Name

Triafamone

IUPAC Name

2'-[(4,6-dimethoxy-1,3,5-triazin-2-
yl)carbonyl]-1,1,6'-trifluoro-N-

methylmethanesulfonanilide[1][5]

CAS Registry Number

874195-61-6[1][5]

Molecular Formula

C14H13F3N4OsS[1][5]

Molecular Weight

406.34 g/mol [1][2]

Appearance

White powder[1][4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Triafamone is presented below.
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Property Value Temperature (°C) pH

Density 1.53 g/mL Not Specified Not Applicable
Melting Point 105.6 °C Not Applicable Not Applicable
Vapor Pressure 6.4 x 10-° Pa 20 Not Applicable
Henry's Law Constant 6.3 x 10=> Pa m3/mol 20 Not Applicable
Water Solubility 36 mg/L 20 4

33 mg/L 20 7

34 mg/L 20 9

Octanol-Water

Partition Coefficient 15 23 4

(logPow)

15 23 7

1.6 23 9

pKa -0.19 (Predicted) 25 Not Applicable

Data sourced from references[1][4][6][7].

Mechanism of Action: ALS Inhibition

Triafamone is absorbed by weeds through their foliage and roots.[4][8] It is then translocated
throughout the plant via the xylem and phloem.[4] Triafamone itself is a pro-herbicide and is
converted into its active metabolite within the plant.[1][4] This active metabolite inhibits the
acetolactate synthase (ALS) enzyme, which is a key enzyme in the biosynthetic pathway of the
branched-chain amino acids valine, leucine, and isoleucine.[1][2][3] The inhibition of ALS leads
to a cessation of weed growth, followed by characteristic symptoms such as stunting, necrosis,
and discoloration, ultimately resulting in the death of the weed.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Triafamone | C14H13F3N405S | CID 16004663 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Triafamone (AE 1887196) a new rice herbicide for Asia | Julius-Kuhn-Archiv
[ojs.openagrar.de]

o 4. cabidigitallibrary.org [cabidigitallibrary.org]
e 5. bcpcepesticidecompendium.org [bepcepesticidecompendium.org]
e 6. Triafamone (Ref: AE 1887198) [sitem.herts.ac.uk]

e 7. TRIAFAMONE, PESTANAL(R), ANALYTICAL STANDARD CAS#: 874195-61-6
[m.chemicalbook.com]

8. cabidigitallibrary.org [cabidigitallibrary.org]

« To cite this document: BenchChem. [Chemical and physical properties of Triafamone
herbicide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683233#chemical-and-physical-properties-of-
triafamone-herbicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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